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Compound of Interest

Compound Name: Ferene triazine

CAS No.: 90358-65-9

Cat. No.: B1219190

Get Quote

This guide provides a detailed exploration of the critical physicochemical properties of Ferene
Triazine (3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine), a heterocyclic chromogenic agent.

Designed for researchers, scientists, and professionals in drug development and analytical

chemistry, this document synthesizes fundamental principles with practical, field-proven

methodologies for assessing its solubility and stability.

Introduction: The Role and Structure of Ferene
Triazine
Ferene Triazine is a highly specific and sensitive colorimetric reagent primarily utilized for the

determination of iron.[1] Its core structure consists of a central 1,2,4-triazine ring substituted

with a pyridyl group and two furyl groups.[2] This unique arrangement contains the "ferroin"

functional group, which enables the formation of a stable and intensely colored tris complex

with ferrous iron (Fe²⁺), making it an invaluable tool in clinical and analytical settings for

quantifying serum iron levels.[1][2]

Understanding the solubility and stability of Ferene Triazine is paramount for developing

robust analytical methods, ensuring accurate quantification, and defining appropriate storage
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and handling conditions. This guide delves into the causal mechanisms behind its behavior in

various environments and provides validated protocols for its characterization.

erene Triazine

Ferene (Sulfonated D
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Sulfonation of the furyl rings dramatically
increases aqueous solubility.

Click to download full resolution via product page

Caption: Chemical structures of Ferene Triazine and its highly water-soluble sulfonated

derivative, Ferene.

Physicochemical Properties
A summary of the key physicochemical properties of Ferene Triazine is presented below.

Property Value Source

Molecular Formula C₁₆H₁₀N₄O₂ [2][3]

Molecular Weight 290.28 g/mol [2]

Appearance Yellow crystals [2]

Melting Point 154-156°C [2]

Predicted pKa -0.03 ± 0.63 [2]

UV-vis λmax 209, 243, 306, 339 nm [2]

Solubility Profile of Ferene Triazine
The solubility of an analytical reagent is a critical parameter that dictates its utility, formulation,

and application range. The choice of solvent system directly impacts reagent preparation,
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reaction kinetics, and the potential for precipitation during analysis.

Intrinsic Solubility
Unlike its sulfonated derivatives, Ferene Triazine is a non-polar molecule, which governs its

solubility characteristics. It exhibits poor solubility in aqueous solutions but good solubility in

organic solvents like ethanol and in water/ethanol mixtures.[2] This property makes it versatile

for applications where a non-aqueous or mixed-solvent system is preferred or required.

The introduction of sulfonate groups to the furyl rings creates the derivative commonly known

as "Ferene" or "Ferene S".[4] This structural modification dramatically increases the molecule's

polarity, rendering it highly soluble in water (e.g., 50 mg/mL). This is a classic example of

structure-activity relationship, where targeted chemical modification is used to enhance a

desirable physical property for aqueous biological assays.

Compound Solvent Solubility Rationale

Ferene Triazine Water Low

Non-polar, lacks

hydrogen bond

donating groups.

Ethanol / Water-

Ethanol
Good

Solvated by the

organic co-solvent.[2]

Ferene (Sulfonated) Water High (≥50 mg/mL)

Ionic sulfonate groups

promote strong

interactions with polar

water molecules.

Experimental Protocol: Solubility Determination (Shake-
Flask Method)
This protocol describes a self-validating system for determining the equilibrium solubility of

Ferene Triazine. The causality behind this choice is its status as the gold-standard method,

providing a definitive measure of thermodynamic solubility by ensuring equilibrium is reached.

Principle: An excess of the solid compound is agitated in a chosen solvent at a constant

temperature until the solution is saturated. The concentration of the dissolved compound in the
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supernatant is then quantified.

Methodology:

Preparation: Add an excess amount of crystalline Ferene Triazine (e.g., 10 mg) to a known

volume (e.g., 5 mL) of the selected solvent (e.g., pure water, 50% ethanol, etc.) in a glass

vial. The excess solid is crucial to ensure saturation is achieved.

Equilibration: Seal the vials and place them in a shaker bath set to a constant temperature

(e.g., 25°C or 37°C). Agitate for a predetermined period (e.g., 24-48 hours) to allow the

system to reach equilibrium. A preliminary kinetic study can validate the minimum time

required.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature to let the excess solid settle. Centrifuge the vials at a high speed (e.g., 14,000

rpm for 15 minutes) to pellet any remaining suspended particles.

Sampling & Dilution: Carefully withdraw an aliquot of the clear supernatant. Immediately

dilute the aliquot with a suitable mobile phase or solvent to prevent precipitation and to bring

the concentration within the linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated, stability-indicating HPLC-UV

method. The concentration is determined by comparing the peak area to a standard curve

prepared from a stock solution of Ferene Triazine of known concentration.

Validation: The presence of undissolved solid in the vial after the experiment validates that

equilibrium saturation was achieved.

Caption: Experimental workflow for determining thermodynamic solubility via the shake-flask

method.

Stability Profile of Ferene Triazine
The chemical stability of a reagent is fundamental to its reliability. Degradation can lead to a

loss of activity, the formation of interfering species, and ultimately, inaccurate analytical results.

The stability of Ferene Triazine is primarily governed by the integrity of its s-triazine ring.
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Factors Influencing Stability
While specific degradation kinetics for Ferene Triazine are not extensively published, the

stability of the core s-triazine structure is well-documented, particularly from studies on triazine-

based herbicides and scavengers.[5][6][7]

pH: The s-triazine ring is susceptible to hydrolysis, a reaction that is strongly pH-dependent.

The rate of hydrolysis is significantly accelerated in acidic conditions (low pH).[8][9] In neutral

to alkaline environments (pH 7-12), the ring is comparatively stable.[9] This is because

protonation of the ring nitrogen atoms in an acidic medium makes the carbon atoms more

electrophilic and thus more susceptible to nucleophilic attack by water.[10]

Temperature: As with most chemical reactions, the rate of hydrolytic degradation increases

with temperature.[9] Therefore, storing solutions of Ferene Triazine at elevated

temperatures will likely shorten its shelf-life.

Light (Photostability): Aromatic and heterocyclic compounds are often susceptible to

photodegradation. While specific photostability data for Ferene Triazine is limited, it is

prudent to protect solutions from prolonged exposure to direct light, especially UV radiation,

to prevent potential degradation.

Oxidation: The molecule may be susceptible to oxidation, although this is generally a lesser

concern compared to hydrolysis for the triazine ring.

Degradation Pathways
The primary degradation pathway for s-triazine compounds involves the hydrolytic cleavage of

the ring system.[5][6] For substituted s-triazines, this can be a stepwise process, often initiated

by hydrolysis of substituents, followed by cleavage of the ring itself to form products like

cyanuric acid, which can further degrade to ammonia and carbon dioxide.[6][7]

Experimental Protocol: Forced Degradation Study
A forced degradation (or stress testing) study is the most effective way to identify potential

degradation products and pathways, which informs the development of stability-indicating

analytical methods. The rationale is to subject the compound to conditions more severe than

those expected during normal handling and storage to accelerate degradation.
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Principle: Ferene Triazine is subjected to a range of stress conditions (acid, base, oxidation,

heat, light). The resulting samples are analyzed by a high-resolution analytical technique (e.g.,

LC-MS) to separate, identify, and characterize the parent compound and any significant

degradants.

Methodology:

Stock Solution Preparation: Prepare a stock solution of Ferene Triazine in a suitable solvent

(e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 1 mg/mL).

Application of Stress Conditions:

Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60°C for a specified

time (e.g., 24 hours).

Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60°C for a specified

time.

Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room

temperature for a specified time.

Thermal Degradation: Expose a solid sample of Ferene Triazine to dry heat (e.g., 80°C)

for a specified time. Also, heat the stock solution.

Photolytic Degradation: Expose the stock solution to a calibrated light source as per ICH

Q1B guidelines (e.g., overall illumination of not less than 1.2 million lux hours and an

integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

Sample Quenching & Analysis: After the stress period, neutralize the acid and base samples.

Dilute all samples to an appropriate concentration and analyze using a stability-indicating

LC-MS method. A control sample (unstressed) is analyzed concurrently.

Data Evaluation: Compare the chromatograms of the stressed samples to the control. A loss

in the parent peak area and the appearance of new peaks indicate degradation. The goal is

to achieve 5-20% degradation to ensure that secondary degradation is minimized. Mass

spectrometry data is used to elucidate the structures of the new peaks, identifying the

degradation products.
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Caption: Workflow for a forced degradation study to assess the chemical stability of Ferene
Triazine.

Conclusion and Recommendations
Ferene Triazine is a valuable analytical reagent whose utility is underpinned by its

physicochemical properties. Its solubility is low in water but good in ethanol-water mixtures, a

characteristic that can be dramatically inverted by sulfonation to create the water-soluble

"Ferene". The stability of Ferene Triazine is critically dependent on pH, with significant

hydrolytic degradation occurring under acidic conditions, a process that is accelerated by heat.

For optimal performance and reliability in research and development, the following is

recommended:

Storage: Solid Ferene Triazine should be stored in a cool, dry, dark place. Solutions should

be prepared fresh. If storage is necessary, they should be buffered to a neutral or slightly

alkaline pH and refrigerated.

Method Development: When developing analytical methods, the solubility of Ferene Triazine
must be considered in the choice of diluents and reaction media. All analytical methods

should be validated as "stability-indicating" using data from forced degradation studies to

ensure that any potential degradants do not interfere with the quantification of the parent

compound.
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By understanding and controlling for these solubility and stability factors, researchers can

ensure the accuracy, precision, and robustness of their analytical applications involving Ferene
Triazine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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